Cas no 2229583-76-8 (tert-butyl N-3-chloro-4-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-3-chloro-4-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate
• CAS No: 2229583-76-8
• MF: C₁₃H₁₆ClF₂NO₃
• MW: 307.720849990845
• CID: 5974707
• PubChem ID: 165644031
• Update Time: 2025-06-14

tert-butyl N-3-chloro-4-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-chloro-4-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate
• 2229583-76-8
• EN300-1903120
• tert-butyl N-[3-chloro-4-(2,2-difluoro-1-hydroxyethyl)phenyl]carbamate

• Inchi： 1S/C13H16ClF2NO3/c1-13(2,3)20-12(19)17-7-4-5-8(9(14)6-7)10(18)11(15)16/h4-6,10-11,18H,1-3H3,(H,17,19)
• InChI Key： VVLZGDJVOWSLTL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C(F)F)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 307.0786774g/mol
• Monoisotopic Mass: 307.0786774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-3-chloro-4-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate

Recent Advances in the Study of tert-butyl N-3-chloro-4-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate (CAS: 2229583-76-8)

The compound tert-butyl N-3-chloro-4-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate (CAS: 2229583-76-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a tert-butyl carbamate group and a difluoro-hydroxyethyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development.

One of the primary areas of research has been the optimization of synthetic routes for tert-butyl N-3-chloro-4-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers utilized a multi-step process involving palladium-catalyzed cross-coupling reactions and selective fluorination, achieving a purity of over 99%. This advancement is crucial for facilitating further pharmacological studies and potential industrial-scale production.

In addition to synthetic improvements, recent investigations have explored the biological activity of this compound. Preliminary in vitro studies have demonstrated its efficacy as a modulator of specific enzymatic pathways, particularly those involved in inflammatory responses. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that tert-butyl N-3-chloro-4-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate exhibits inhibitory effects on key pro-inflammatory cytokines, suggesting its potential as a lead compound for developing anti-inflammatory agents. Further mechanistic studies are underway to elucidate its precise mode of action.

The compound's role as an intermediate in the synthesis of more complex pharmaceutical agents has also been a focal point of recent research. For instance, a team at the University of Cambridge (2023) highlighted its utility in the construction of novel kinase inhibitors, which are critical in oncology drug development. The difluoro-hydroxyethyl group was found to enhance the binding affinity of these inhibitors to their target proteins, thereby improving their therapeutic efficacy. This finding underscores the versatility of tert-butyl N-3-chloro-4-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate in medicinal chemistry.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. However, the current body of research provides a solid foundation for further exploration. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives and analogs with optimized properties.

In conclusion, tert-butyl N-3-chloro-4-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate (CAS: 2229583-76-8) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities make it a valuable candidate for further investigation. Continued advancements in synthetic methodologies and mechanistic studies will be pivotal in unlocking its full therapeutic potential.